![molecular formula C20H24N2O3 B4671201 N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide](/img/structure/B4671201.png)
N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide
Overview
Description
N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide, also known as MPBD, is a research chemical that belongs to the class of benzamides. It is commonly used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
The mechanism of action of N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide is not fully understood. It is believed to act as a partial agonist at the dopamine D3 receptor and a partial agonist or antagonist at the serotonin 5-HT2A receptor. This dual mechanism of action may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to increase dopamine and serotonin release in the brain, which may contribute to its potential therapeutic effects. It has also been shown to increase locomotor activity in rodents, suggesting that it may have stimulant-like effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide in lab experiments is its high affinity for the dopamine D3 receptor, which makes it a useful tool for investigating the role of this receptor in psychiatric disorders. However, one limitation is its moderate affinity for the serotonin 5-HT2A receptor, which may complicate the interpretation of results.
Future Directions
There are several future directions for research on N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide. One direction is to investigate its potential therapeutic effects in animal models of psychiatric disorders. Another direction is to investigate its potential as a tool for studying the dopamine D3 receptor and its role in psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Scientific Research Applications
N-(2,5-dimethoxyphenyl)-4-(1-pyrrolidinylmethyl)benzamide is commonly used in scientific research to investigate its potential therapeutic applications. It has been shown to have a high affinity for the dopamine D3 receptor, which is involved in the regulation of mood and behavior. This compound has also been shown to have a moderate affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. These properties make this compound a promising candidate for the development of new therapies for psychiatric disorders such as depression and schizophrenia.
Properties
IUPAC Name |
N-(2,5-dimethoxyphenyl)-4-(pyrrolidin-1-ylmethyl)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O3/c1-24-17-9-10-19(25-2)18(13-17)21-20(23)16-7-5-15(6-8-16)14-22-11-3-4-12-22/h5-10,13H,3-4,11-12,14H2,1-2H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIOLUDQNRACIIZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(C=C2)CN3CCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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